1-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine

• IUPAC Name: 1-methylpyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C8H9N3/c1-11-5-3-6-7(9)2-4-10-8(6)11/h2-5H,1H3,(H2,9,10)
• InChI Key: GJQJXFAYVWLRFM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C=CN=C21)N
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID70717552
• Molecular Weight: 147.18 g/mol
• CAS No.: 869335-48-8

Description

1-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine (MPP) is an organic compound belonging to the pyrrolo[2,3-b]pyridine family of compounds. MPP has been studied extensively in the scientific community due to its unique properties and potential applications in a variety of areas. This compound has been found to have a wide range of biochemical and physiological effects, and has been used in numerous research applications.

Scientific Research Applications

Synthesis Methods and Reactions

• Synthesis of 5-azaindoles : The transformation of certain 4-substituted 1H-pyrrolo[2,3-b]pyridines (7-azaindoles) into N-1-substituted 4-amino-1H-pyrrolo[3,2-c]pyridines (5-azaindoles) through nucleophilic substitution-rearrangement has been reported. This process involves treating 7-azaindoles with primary amines at elevated temperatures (Girgis et al., 1989).

• Preparation and Reactions of 1H-pyrrolo[2,3-b]pyridines : Research has investigated various methods for the preparation of 1H-pyrrolo[2,3-b]pyridines, demonstrating their ability to undergo reactions like nitration, bromination, and reaction with Mannich bases, predominantly at the 3-position (Herbert & Wibberley, 1969).

• Synthesis of Pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines : This study describes the synthesis of tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines from 2-amino-1-methyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile, catalyzed by 4-(N,N-dimethylamino)pyridine (Khashi et al., 2015).

• Synthesis of Sulfonamides Based on Pyrrolo[3,4-c]pyridine : This research developed synthetic protocols for creating pyrrolo[3,4-c]pyridines with sulfonamide groups, which were linked to the pyrrole nitrogen atom by an aliphatic linker (Ikaunieks et al., 2015).

Chemical Reactions and Properties

• Four Component Synthesis of Pyrrolo[3,2-c]pyridin-4-one Derivatives : This study presents a method for synthesizing poly-substituted pyrrolo[3,2-c]pyridin-4-one derivatives through a four-component reaction. The reaction forms multiple C–N, C–C bonds using only acetic acid as catalyst and solvent (Li et al., 2020).

• Lewis Acid-Promoted Cascade Reaction : This paper describes the efficient construction of 1,2-dihydropyridine-5,6-dicarboxylates through a cascade reaction involving primary amine, 2-butynedioate, and propargylic alcohol in the presence of Lewis acid (Yin et al., 2013).

Mechanism of Action

Target of Action

The primary targets of 1-Methyl-1H-pyrrolo[2,3-b]pyridin-4-amine are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors . They consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .

Mode of Action

This compound interacts with its targets, FGFRs, by inhibiting their activity . This compound exhibits potent activities against FGFR1, 2, and 3 . The inhibition of FGFRs leads to changes in the cellular processes regulated by these receptors .

Biochemical Pathways

The FGFR signaling pathway is the primary biochemical pathway affected by this compound . This pathway regulates organ development, cell proliferation and migration, angiogenesis, and other processes . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCg, and PI3K–Akt .

Result of Action

The inhibition of FGFRs by this compound results in significant antiproliferative activities against certain cancer cells . For instance, it has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

300 mg (1.69 mmol) of 1-methyl-4-nitro-1H-pyrrolo[2,3-b]pyridine are dissolved in a mixture of 20 ml of ethanol/THF (1:1). 38 mg (0.17 mmol) of platinum(IV) oxide are added, and the mixture is hydrogenated in a hydrogen atmosphere at atmospheric pressure overnight. The mixture is filtered through Celite and the solvent is removed under reduced pressure.